

The Expanding Therapeutic Potential of Coumarin Derivatives: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

CAS No.: 148077-69-4

Cat. No.: B132958

[Get Quote](#)

Introduction: The Versatility of the Coumarin Scaffold

Coumarin (2H-1-benzopyran-2-one), a naturally occurring benzopyrone found in many plants, has long been a privileged scaffold in medicinal chemistry.^[1] Its simple, fused ring structure is readily synthesized and modified, providing a versatile template for the development of novel therapeutic agents.^[1] The inherent biological activities of the coumarin nucleus, combined with the ability to introduce a wide array of substituents, have led to the discovery of compounds with diverse pharmacological properties, including anticancer, antimicrobial, and anticoagulant effects.^{[2][3]} This guide provides a comparative analysis of the biological activities of novel compounds synthesized from the coumarin precursor, supported by experimental data and detailed protocols for key assays.

I. Anticancer Activity: Targeting Key Signaling Pathways

The fight against cancer continually demands novel therapeutic agents that can selectively target cancer cells while minimizing harm to healthy tissues.[4] Coumarin derivatives have emerged as a promising class of anticancer compounds, with many exhibiting potent cytotoxic activity against a range of cancer cell lines.[5][6][7]

Comparative Analysis of Anticancer Activity


A number of novel coumarin derivatives have demonstrated significant in vitro anticancer activity, in some cases surpassing the potency of standard chemotherapeutic drugs. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify the effectiveness of a compound in inhibiting a specific biological or biochemical function.

Compound/Drug	Cancer Cell Line	IC50 (μM)	Reference
Novel Coumarin-Thiazole Hybrid (44c)	HepG2 (Liver Cancer)	3.06 ± 0.01	[6]
MCF-7 (Breast Cancer)	4.42 ± 0.02	[6]	
Novel Coumarin-Pyrazole Hybrid (36a)	HeLa (Cervical Cancer)	5.75	[6]
Novel Coumarin-Thiazole Hybrid (52d)	HT-29 (Colon Cancer)	0.25 ± 0.004	[8]
HCT-116 (Colon Cancer)	0.26 ± 0.016	[8]	
Staurosporine (Standard)	MCF-7 (Breast Cancer)	1.65	[4]
Doxorubicin (Standard)	A549 (Lung Cancer)	9.44	[9]
PC-3 (Prostate Cancer)	11.39	[9]	

This table presents a selection of data to illustrate the potential of novel coumarin derivatives. For a comprehensive understanding, please refer to the cited literature.

Mechanism of Action: Inhibition of the PI3K/Akt Signaling Pathway

A frequent target of novel anticancer coumarin derivatives is the PI3K/Akt signaling pathway, which is often over-activated in many human cancers.[10][11] This pathway plays a crucial role in regulating cell survival, proliferation, and growth.[12][13] By inhibiting key kinases in this pathway, such as PI3K and Akt, these coumarin compounds can effectively induce apoptosis (programmed cell death) and halt the uncontrolled proliferation of cancer cells.[10][14] The tumor suppressor protein PTEN naturally inhibits the PI3K/Akt pathway; its loss or mutation in cancer cells leads to increased pathway activity.[11][12]



[Click to download full resolution via product page](#)

Caption: Simplified PI3K/Akt signaling pathway and the inhibitory action of novel coumarin derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic effects of potential anticancer agents.[15][16]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[15][17] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified spectrophotometrically.[17]

Step-by-Step Methodology:

- Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[15]
- Compound Treatment: Treat the cells with serial dilutions of the novel coumarin derivatives and a standard anticancer drug for a specified period (e.g., 24, 48, or 72 hours).[15]
- MTT Addition: After the incubation period, add a sterile MTT solution to each well and incubate for 2-4 hours at 37°C.
- Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to dissolve the purple formazan crystals. [16][18]
- Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.
- Data Analysis: Calculate the percentage of cell viability for each concentration of the compound compared to untreated control cells. The IC50 value is then determined by plotting the percentage of viability against the compound concentration.[15]

II. Antimicrobial Activity: A New Frontier Against Drug Resistance


The rise of antimicrobial resistance necessitates the discovery of new chemical entities with novel mechanisms of action.[19] Coumarin derivatives have shown considerable promise as both antibacterial and antifungal agents.[20][21]

Comparative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[22]

Compound/Drug	Microorganism	MIC (µg/mL)	Reference
Novel Coumarin-Pyrazole (11)	Bacillus pumilus	1.95	[19]
Saccharomyces cerevisiae	3.91	[19]	
Novel Coumarin Derivative (14)	Staphylococcus faecalis	1.95	[19]
Enterobacter cloacae	3.91	[19]	
Novel Coumarin-Thiadiazine (6)	Escherichia coli	1.95	[19]
Penicillin G (Standard)	Staphylococcus faecalis	3.91	[19]
Ciprofloxacin (Standard)	Enterobacter cloacae	0.250	[19]
6',7'-dihydroxybergamottin	Staphylococcus aureus	1.20	[23]
Peucedanin	Escherichia coli	1.40	[23]

This table provides a snapshot of the antimicrobial potential of certain coumarin derivatives. For a full scope of activity, consulting the original research is recommended.



[Click to download full resolution via product page](#)

Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique for determining the MIC of antimicrobial agents.^{[22][24][25]}

Principle: A standardized suspension of a microorganism is exposed to serial dilutions of an antimicrobial agent in a liquid growth medium in a 96-well microtiter plate.^[22] Following incubation, the presence or absence of visible growth (turbidity) is recorded to determine the MIC.^[25]

Step-by-Step Methodology:

- Preparation of Antimicrobial Dilutions: Prepare a series of two-fold dilutions of the coumarin derivatives in a suitable broth medium directly in a 96-well plate.^[26]
- Inoculum Preparation: Prepare a standardized inoculum of the test microorganism, adjusted to a 0.5 McFarland turbidity standard.^[24] This suspension is then diluted to achieve the desired final concentration of microorganisms in each well.^[24]
- Inoculation: Inoculate each well of the microtiter plate with the prepared microbial suspension.^[24] Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).^[25]
- Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.^[26]
- MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.^[25]

III. Anticoagulant Activity: Building on a Therapeutic Legacy

The discovery of the anticoagulant properties of dicoumarol, a derivative of coumarin, led to the development of warfarin, a widely used oral anticoagulant.^{[3][27]} Research continues to explore novel coumarin derivatives with potentially improved safety and efficacy profiles.^{[28][29][30]}

Comparative Analysis of Anticoagulant Activity


The prothrombin time (PT) assay is a key in vitro test to assess the anticoagulant effect of compounds that interfere with the extrinsic and common pathways of the coagulation cascade.^{[31][32][33]}

Compound/Drug	Prothrombin Time (PT) in seconds	Reference
Novel Coumarin Derivative (4)	21.30	[28]
Warfarin (Standard)	14.60	[28]
Control (Saline)	~10-13 (Normal Range)	[28][31]

The data presented is from a specific study and serves as an example of the potential for novel coumarin derivatives to exhibit potent anticoagulant activity. Results can vary based on experimental conditions.

Mechanism of Action: Vitamin K Antagonism

Coumarin-based anticoagulants exert their effect by acting as vitamin K antagonists.[3][34][35] They inhibit the enzyme vitamin K epoxide reductase, which is essential for the recycling of vitamin K.[3][36] Reduced vitamin K is a necessary cofactor for the post-translational carboxylation of several clotting factors (II, VII, IX, and X).[27][36] By blocking this process, coumarins lead to the production of inactive clotting factors, thereby impairing the coagulation cascade and prolonging clotting time.[30]



[Click to download full resolution via product page](#)

Caption: Mechanism of action of coumarin-based anticoagulants via inhibition of the Vitamin K cycle.

Experimental Protocol: Prothrombin Time (PT) Assay

The PT assay measures the time it takes for a clot to form in a plasma sample after the addition of a reagent containing tissue factor (thromboplastin).[\[37\]](#)[\[38\]](#)

Principle: The addition of thromboplastin and calcium to citrated plasma initiates the extrinsic pathway of the coagulation cascade.[\[32\]](#)[\[38\]](#) The time taken for a fibrin clot to form is measured, which reflects the activity of factors II, V, VII, and X.[\[33\]](#)

Step-by-Step Methodology:

- **Sample Collection:** Collect whole blood in a blue-top tube containing 3.2% sodium citrate as an anticoagulant.[\[33\]](#)[\[38\]](#)
- **Plasma Preparation:** Centrifuge the blood sample to obtain platelet-poor plasma.[\[37\]](#)
- **Assay Performance (Manual Method):** a. Pre-warm the plasma sample and the PT reagent to 37°C.[\[37\]](#) b. Add a specific volume of the PT reagent to the plasma sample.[\[37\]](#) c. Simultaneously start a stopwatch and measure the time until a visible fibrin clot is formed.[\[32\]](#)
- **Data Interpretation:** A prolonged PT compared to a normal control indicates a deficiency in one or more of the extrinsic pathway clotting factors or the presence of an inhibitor, such as a coumarin-based anticoagulant.[\[38\]](#)

Conclusion and Future Perspectives

The coumarin scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The derivatives discussed in this guide demonstrate significant potential in the fields of oncology, infectious diseases, and hematology. Structure-activity relationship (SAR) studies are crucial for optimizing the potency and selectivity of these compounds.[\[39\]](#)[\[40\]](#)[\[41\]](#) Future research should focus on elucidating the precise molecular targets of these novel derivatives, evaluating their in vivo efficacy and safety profiles, and exploring their potential in combination therapies. The versatility of the coumarin precursor ensures that it will remain a cornerstone of drug discovery efforts for the foreseeable future.

References

- Discovery and structure-activity relationship of coumarin derivatives as TNF-alpha inhibitors. (2004). Bioorganic & Medicinal Chemistry Letters, 14(10), 2411-5. [\[Link\]](#)
- Hennessy, B. T., Smith, D. L., Ram, P. T., Lu, Y., & Mills, G. B. (2005). PI3K/Akt signalling pathway and cancer. Nature Reviews Drug Discovery, 4(12), 988-1004. [\[Link\]](#)
- PI3K/AKT/mTOR pathway. (n.d.). In Wikipedia. Retrieved from [\[Link\]](#)
- Porta, C., Paglino, C., & Mosca, A. (2014). The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review. Frontiers in Oncology, 4, 66. [\[Link\]](#)
- Arora, R. B., & Mathur, C. N. (1963). Relationship between structure and anticoagulant activity of coumarin derivatives. British Journal of Pharmacology and Chemotherapy, 20, 29-35. [\[Link\]](#)
- Latest developments in coumarin-based anticancer agents: mechanism of action and structure-activity relationship studies. (2023). RSC Medicinal Chemistry. [\[Link\]](#)
- Janku, F., Yap, T. A., & Meric-Bernstam, F. (2018). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Journal of the National Cancer Institute, 110(6), 551-563. [\[Link\]](#)
- Structure activity relationship of coumarin derivatives. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Kostova, I. (2006). Structure-Activity Relationships of Synthetic Coumarins as HIV-1 Inhibitors. Current HIV Research, 4(3), 347-365. [\[Link\]](#)
- Advances in Structure and Activity Relationship of Coumarin Derivatives. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Prothrombin Time. (2021). PhenX Toolkit. [\[Link\]](#)
- Rudhani, I., et al. (2015). Some Experimental Studies on the Anticoagulant Activity of the Synthetic Coumarin Derivatives. Jordan Journal of Biological Sciences, 8(4), 269-274. [\[Link\]](#)

- MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. Retrieved from [\[Link\]](#)
- Al-Oqaili, R. A. A., et al. (2022). ANTICOAGULANT ACTIVITY OF COUMARIN DERIVATIVES. Malaysian Applied Biology, 51(2), 107-109. [\[Link\]](#)
- Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies. (2023). RSC Medicinal Chemistry, 14(11), 2091-2172. [\[Link\]](#)
- Synthesis of new coumarin derivatives with suspected anticoagulant activity. (2018). ResearchGate. Retrieved from [\[Link\]](#)
- Recent Developments on Coumarin Hybrids as Antimicrobial Agents. (2024). Molecules, 29(1), 123. [\[Link\]](#)
- Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies. (2023). RSC Medicinal Chemistry. [\[Link\]](#)
- Acharya, T. (2013). Broth Dilution Method for MIC Determination. Microbe Online. [\[Link\]](#)
- Summary of the IC50 (μ M) values of the tested derivatives against a panel of cancer cells. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. (n.d.). UKHSA Research Portal. Retrieved from [\[Link\]](#)
- Broth Microdilution. (n.d.). MI - Microbiology. Retrieved from [\[Link\]](#)
- Lowenthal, J., & Simmons, E. L. (1966). Vitamin K and coumarin anticoagulants: dependence of anticoagulant effect on inhibition of vitamin K transport. Experientia, 22(7), 421-422. [\[Link\]](#)
- Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. [\[Link\]](#)

- Synthesis of new coumarin derivatives with suspected anticoagulant activity. (2012). Iraqi Journal of Pharmaceutical Sciences, 21(1), 1-8. [\[Link\]](#)
- Coumarin as an Elite Scaffold in Anti-Breast Cancer Drug Development: Design Strategies, Mechanistic Insights, and Structure–Activity Relationships. (2024). Molecules, 29(1), 214. [\[Link\]](#)
- Synthesis of new coumarin derivatives and assessment of their antimicrobial efficacy. (2024). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1). [\[Link\]](#)
- mechanism of action of an oral anticoagulant eg. Warfarin. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). Journal of Visualized Experiments, (81), e50586. [\[Link\]](#)
- Antagonists of Vitamin K—Popular Coumarin Drugs and New Synthetic and Natural Coumarin Derivatives. (2021). International Journal of Molecular Sciences, 22(16), 8936. [\[Link\]](#)
- Isolation and Antimicrobial Activity of Coumarin Derivatives from Fruits of Peucedanum luxurians Tamamsch. (2018). Molecules, 23(11), 2999. [\[Link\]](#)
- Prothrombin Time (PT) (LIQUID REAGENT). (n.d.). Atlas Medical. Retrieved from [\[Link\]](#)
- MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [\[Link\]](#)
- Coumarin Derivatives as Anticancer Agents: Mechanistic Landscape with an Emphasis on Breast Cancer. (2024). Molecules, 29(1), 167. [\[Link\]](#)
- Screening Tests in Haemostasis: The Prothrombin Time [PT]. (n.d.). Practical-Haemostasis.com. Retrieved from [\[Link\]](#)
- Molecular Insights into Coumarin Analogues as Antimicrobial Agents: Recent Developments in Drug Discovery. (2023). Molecules, 28(13), 5133. [\[Link\]](#)

- Novel Coumarin Derivatives: Synthesis, Characterization and Antimicrobial Activity. (2019). South African Journal of Chemistry, 72, 248-252. [[Link](#)]
- Coumarin Derivatives Inhibit ADP-Induced Platelet Activation and Aggregation. (2022). Molecules, 27(13), 3986. [[Link](#)]
- Cell Viability Assays. (2013). In Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. [[Link](#)]
- Prothrombin Time: Reference Range, Interpretation, Collection and Panels. (2023). Medscape. [[Link](#)]
- 005199: Prothrombin Time (PT). (n.d.). Labcorp. Retrieved from [[Link](#)]
- Mechanism of coumarin-based drugs for their anticoagulation effect. (n.d.). ResearchGate. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [2. jms.mabjournal.com](https://jms.mabjournal.com) [jms.mabjournal.com]
- [3. mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- [4. Coumarin Derivatives as Anticancer Agents: Mechanistic Landscape with an Emphasis on Breast Cancer](#) [[mdpi.com](https://www.mdpi.com)]
- [5. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies - RSC Medicinal Chemistry](#) (RSC Publishing) [pubs.rsc.org]
- [6. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]

- 7. Coumarin as an Elite Scaffold in Anti-Breast Cancer Drug Development: Design Strategies, Mechanistic Insights, and Structure–Activity Relationships - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00511A [pubs.rsc.org]
- 9. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 10. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
- 13. PI3K / Akt Signaling | Cell Signaling Technology [[cellsignal.com](https://www.cellsignal.com/)]
- 14. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [[frontiersin.org](https://www.frontiersin.org/)]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 17. MTT assay protocol | Abcam [[abcam.com](https://www.abcam.com/)]
- 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 19. Synthesis of new coumarin derivatives and assessment of their antimicrobial efficacy - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 20. Molecular Insights into Coumarin Analogues as Antimicrobial Agents: Recent Developments in Drug Discovery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 21. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 22. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. [mdpi.com](https://www.mdpi.com/) [[mdpi.com](https://www.mdpi.com/)]
- 24. Broth Dilution Method for MIC Determination • Microbe Online [[microbeonline.com](https://www.microbeonline.com/)]
- 25. Broth Microdilution | MI [[microbiology.mlsascp.com](https://www.microbiology.mlsascp.com/)]
- 26. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
- 27. Coumarin Derivatives Inhibit ADP-Induced Platelet Activation and Aggregation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]

- 28. jjbs.hu.edu.jo [jjbs.hu.edu.jo]
- 29. researchgate.net [researchgate.net]
- 30. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
- 31. PhenX Toolkit: Protocols [phenxtoolkit.org]
- 32. Screening Tests in Haemostasis: The Prothrombin Time [PT] [practical-haemostasis.com]
- 33. emedicine.medscape.com [emedicine.medscape.com]
- 34. Vitamin K and coumarin anticoagulants: dependence of anticoagulant effect on inhibition of vitamin K transport - PubMed [pubmed.ncbi.nlm.nih.gov]
- 35. researchgate.net [researchgate.net]
- 36. researchgate.net [researchgate.net]
- 37. atlas-medical.com [atlas-medical.com]
- 38. labcorp.com [labcorp.com]
- 39. Discovery and structure-activity relationship of coumarin derivatives as TNF-alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 40. Relationship between structure and anticoagulant activity of coumarin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 41. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [The Expanding Therapeutic Potential of Coumarin Derivatives: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b132958/docs#the-expanding-therapeutic-potential-of-coumarin-derivatives-a-comparative-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)